Cas no 96134-80-4 (N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide)

• Product Name: N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide
• CAS No: 96134-80-4
• MF: C₁₁H₁₇N₃O₃S
• MW: 271.3359811306
• CID: 804409
• PubChem ID: 690602
• Update Time: 2025-11-02

N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(diethylamino)sulfonyl]-, hydrazide
• N,N-Diethyl-3-(hydrazinecarbonyl)-benzene-1-sulfonamide
• N,N-diethyl-3-(hydrazinecarbonyl)benzenesulfonamide
• N,N-DIETHYL-3-HYDRAZINOCARBONYL-BENZENESULFONAMIDE
• AKOS000116265
• TimTec1_000839
• N,N-diethyl-3-(hydrazinocarbonyl)benzenesulfonamide
• NCGC00175068-01
• BRD-K74268134-001-01-6
• SR-01000028602
• Benzoic acid,3-[(diethylamino)sulfonyl]-,hydrazide
• F8881-5316
• HMS1536G03
• Z56785834
• SR-01000028602-1
• MFCD01197380
• N,N-diethyl-3-(hydrazinecarbonyl)benzene-1-sulfonamide
• 96134-80-4
• EN300-03575
• DTXSID30351092
• Oprea1_100015
• N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide

• MDL： MFCD01197380
• Inchi： 1S/C11H17N3O3S/c1-3-14(4-2)18(16,17)10-7-5-6-9(8-10)11(15)13-12/h5-8H,3-4,12H2,1-2H3,(H,13,15)
• InChI Key： JVJRCNQOLBMRQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NN)=O)C=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 271.099
• Monoisotopic Mass: 271.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.562

N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide

N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide (CAS No. 96134-80-4): A Comprehensive Overview

N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide (CAS No. 96134-80-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This sulfonamide derivative is characterized by its unique molecular structure, which combines a hydrazinecarbonyl group with a diethyl-substituted benzene sulfonamide moiety. Such structural features make it a valuable intermediate for synthesizing more complex molecules with potential applications in pharmaceuticals and agrochemicals.

The compound's CAS number 96134-80-4 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and industry professionals often search for N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide suppliers or 96134-80-4 synthesis methods, reflecting its growing demand in specialized chemical markets. Recent trends in green chemistry have also spurred interest in developing eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

From a chemical perspective, N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide exhibits interesting reactivity patterns due to the presence of both sulfonamide and hydrazine functional groups. These features enable its use as a building block for heterocyclic compound synthesis, particularly in the development of novel pharmacologically active molecules. The compound's molecular weight and solubility profile make it suitable for various organic synthesis applications, a topic frequently searched by chemistry professionals.

In the pharmaceutical sector, derivatives of CAS 96134-80-4 have shown promise in early-stage drug discovery projects. The sulfonamide group is known for its bioisosteric properties, often contributing to enhanced drug-target interactions. This has led to increased research into N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide analogs as potential candidates for treating various conditions, though specific therapeutic applications remain under investigation.

The material science community has explored 96134-80-4 for its potential in creating functionalized polymers and coordination complexes. Its ability to act as a ligand or modifying agent makes it valuable in developing advanced materials with tailored properties. Recent publications have highlighted its utility in creating metal-organic frameworks (MOFs), a hot topic in materials research that combines chemistry with nanotechnology applications.

Quality control of N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Suppliers often provide detailed certificates of analysis (CoA) for CAS 96134-80-4, addressing another common search query among potential buyers.

Storage and handling of N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain stability. This information is particularly relevant for laboratory managers searching for 96134-80-4 storage guidelines or sulfonamide compound handling procedures.

The global market for specialty chemicals like 96134-80-4 has seen steady growth, driven by increasing R&D investments in pharmaceutical and material science sectors. Market analysis reports indicate rising demand for high-purity sulfonamide derivatives, with Asia-Pacific emerging as a significant production and consumption region. This economic perspective adds another dimension to understanding the importance of N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide in contemporary chemical industries.

Future research directions for CAS 96134-80-4 may explore its potential in catalysis and molecular recognition systems. The compound's structural versatility offers numerous possibilities for chemical modification, making it a subject of ongoing investigation in academic and industrial laboratories worldwide. As synthetic methodologies advance, we can anticipate new applications emerging for this interesting sulfonamide derivative.

For researchers working with N,N-Diethyl-3-(Hydrazinecarbonyl)Benzene-1-Sulfonamide, staying updated with the latest literature is crucial. Regular searches for 96134-80-4 research papers or sulfonamide derivative applications can provide valuable insights into emerging uses of this compound. Many scientific databases now offer alert services for specific CAS numbers, helping professionals track new developments related to this chemical entity.